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Compound of Interest

Compound Name: 6-Chloro-4-ethoxyquinazoline

CAS No.: 7505-75-1

Cat. No.: B12043495

Get Quote

Executive Summary: The "Zero-Contamination"
Mandate
Disposing of 6-Chloro-4-ethoxyquinazoline requires strict adherence to halogenated organic

waste protocols.[1][2] Unlike standard organic intermediates, the chlorine substituent at the C-6

position necessitates high-temperature incineration to prevent the formation of polychlorinated

dibenzodioxins (PCDDs) and furans during thermal destruction.[1]

Immediate Action Directive:

NEVER dispose of this compound down the drain.[3][4]

NEVER mix with non-halogenated solvent waste streams (e.g., acetone, ethanol) unless

unavoidable, as this upgrades the entire volume to a more expensive "halogenated" disposal

class.[1]

ALWAYS segregate as "Solid Toxic Waste" or "Halogenated Organic Liquid" depending on its

physical state.
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Chemical Identification & Hazard Profile
Before disposal, you must validate the material identity. In drug development, this compound is

frequently used as a scaffold for EGFR inhibitors.

Technical Specifications
Parameter Detail

Chemical Name 6-Chloro-4-ethoxyquinazoline

CAS Number 226978-63-6 (Verify with specific vendor SDS)

Molecular Formula C₁₀H₉ClN₂O

Molecular Weight 208.64 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Low in water; soluble in DMSO, DCM, Ethyl

Acetate

Hazard Assessment (GHS Classification)
Based on structural analogs (e.g., 4-chloroquinazoline) and halogenated heterocycle

properties.[1][2]
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Hazard Class H-Code Description
Operational
Implication

Acute Toxicity H302/H301
Harmful/Toxic if

swallowed

Double-bagging

required for solids.[1]

[2]

Skin/Eye Irritant H315/H319
Causes skin/serious

eye irritation

Nitrile gloves (min

0.11mm) & safety

goggles mandatory.[1]

[2]

Aquatic Toxicity H411

Toxic to aquatic life

with long-lasting

effects

Zero-discharge policy.

All rinsate must be

collected.[1][2]

Reactivity N/A

Stable, but emits

HCl/NOx upon

combustion

Incineration requires

scrubbers (off-site).[1]

[2]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Context: You have expired or excess solid powder remaining in the original vial.

Primary Containment: Keep the substance in its original container if possible. If the container

is damaged, transfer it to a clear, sealable polyethylene bag.

Secondary Containment: Place the primary container into a transparent hazardous waste

bag (minimum 2 mil thickness).

Labeling: Affix a hazardous waste tag.

Chemical Name: Write "6-Chloro-4-ethoxyquinazoline".

Constituents: "100% Halogenated Organic Solid".

Hazard Checkbox: Mark "Toxic" and "Irritant".
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Segregation: Place in the Solid Hazardous Waste Drum. Do not mix with sharps or

biohazardous waste.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Context: The compound is dissolved in a solvent (e.g., Dichloromethane or DMSO) following a

reaction.[1][2]

Solvent Identification:

If dissolved in DCM/Chloroform: This is already a halogenated stream.

If dissolved in Acetone/Methanol: The presence of the chloro-quinazoline contaminates the

non-halogenated solvent.

The "Halogen Rule":

Critical Protocol: Any non-halogenated solvent containing >1-2% of a halogenated compound

must be treated as Halogenated Waste.

Collection: Pour into the Halogenated Organic Solvents carboy (typically Red or Yellow

tagged, depending on facility color codes).

Rinsing: Rinse glassware with a small volume of acetone, but collect the rinsate into the

Halogenated waste container, not the sink.

The "Why": Scientific Rationale for Segregation
Why do we segregate this specific quinazoline?

Incineration Chemistry: Non-halogenated organics are burned at ~800°C for energy

recovery. Halogenated compounds (like 6-chloro-4-ethoxyquinazoline) require specific

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b12043495/docs?utm_src=pdf-body#proper-disposal-procedures-for-6-chloro-4-ethoxyquinazoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12043495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


incinerators operating at >1100°C with rapid quenching and acid gas scrubbers.[1][2]

Dioxin Prevention: Incomplete combustion of chlorinated aromatics at lower temperatures

can synthesize dioxins, which are persistent organic pollutants (POPs).

Cost Control: Halogenated waste disposal is significantly more expensive.[3] Segregating

prevents "up-coding" cheap non-halogenated waste into the expensive halogenated stream.

Visual Workflow: Disposal Decision Tree
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Figure 1: Decision matrix for segregating 6-chloro-4-ethoxyquinazoline waste streams to

ensure regulatory compliance.

Emergency Procedures: Spills
Minor Spill (< 5 grams/mL):

Alert: Notify nearby personnel.

PPE: Wear double nitrile gloves, lab coat, and goggles.[4]

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

Liquid: Absorb with vermiculite or spill pads.

Cleanup: Wipe area with soap and water.[5] Collect all wipes as solid hazardous waste.

Major Spill (> 50 grams/mL or outside fume hood):

Evacuate: Leave the room and close the door.

Secure: Post a "Do Not Enter" sign.

Contact: Call EHS (Environmental Health & Safety) immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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